Cas no 129282-35-5 (1,2,5-Oxadiazole, 3-methyl-4-nitroso-)

• Product Name: 1,2,5-Oxadiazole, 3-methyl-4-nitroso-
• CAS No: 129282-35-5
• MF: C₃H₃N₃O₂
• MW: 113.074819803238
• CID: 1224181
• PubChem ID: 14548407
• Update Time: 2025-04-20

1,2,5-Oxadiazole, 3-methyl-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole, 3-methyl-4-nitroso-
• 3-methyl-4-nitroso-1,2,5-oxadiazole
• DTXSID10561536
• methylnitrosofurazan
• 129282-35-5

• Inchi： 1S/C3H3N3O2/c1-2-3(4-7)6-8-5-2/h1H3
• InChI Key： VJLGJRLXTBIPQP-UHFFFAOYSA-N
• SMILES： O1N=C(C(C)=N1)N=O

Computed Properties

• Exact Mass: 113.02259
• Monoisotopic Mass: 113.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.35